5-(4-bromophenyl)-1-(4-fluorophenyl)-2-(isobutylthio)-1H-imidazole

• IUPAC Name: 5-(4-bromophenyl)-1-(4-fluorophenyl)-2-(2-methylpropylsulfanyl)imidazole
• InChI: InChI=1S/C19H18BrFN2S/c1-13(2)12-24-19-22-11-18(14-3-5-15(20)6-4-14)23(19)17-9-7-16(21)8-10-17/h3-11,13H,12H2,1-2H3
• InChI Key: IVNLYXTXUJZQIW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CSC1=NC=C(N1C2=CC=C(C=C2)F)C3=CC=C(C=C3)Br
• Molecular Formula: C19H18BrFN2S
• Molecular Weight: 405.3 g/mol

Description

5-(4-bromophenyl)-1-(4-fluorophenyl)-2-(isobutylthio)-1H-imidazole, also known as BFI, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of imidazole derivatives and has shown promising results in various research studies.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Techniques : Imidazole derivatives are synthesized and characterized using various techniques, including IR, Mass, NMR, X-ray diffraction, and elemental analysis. These methods provide detailed insight into the molecular structure and stability of the compounds (Jayashree et al., 2019).

• Molecular Docking Studies : Some studies have utilized molecular docking to assess the binding efficiency of imidazole derivatives to target proteins, indicating potential therapeutic applications. For instance, an imidazole compound exhibited good docking scores against Candida albicans dihydrofolate reductase, suggesting antifungal activity (Jayashree et al., 2019).

Antimicrobial and Antitumor Activities

• Antimicrobial Properties : Certain imidazole derivatives have been designed and synthesized with potent antimicrobial activities, offering valuable insights for novel antimicrobial research (Zhao et al., 2012).

• Antitumor Potential : Imidazole compounds have been investigated for their antitumor properties, with some showing potent cytotoxicity in vitro against cancer cell lines. This highlights the potential of imidazole derivatives as chemotherapeutic agents (Hutchinson et al., 2001).

Mechanistic Insights and Therapeutic Potential

• Mechanisms of Action : Research has delved into the mechanisms through which imidazole derivatives exert their effects, including apoptosis induction and cellular senescence. These findings suggest that imidazole-based compounds could be promising candidates for anticancer therapy (Sharma et al., 2014).

• Pharmacological Applications : Beyond antimicrobial and antitumor activities, imidazole derivatives have been explored for various pharmacological applications, such as acting as pH sensors with dual emission pathways, indicating their utility in diagnostic and therapeutic contexts (Hutt et al., 2012).